Aceclidine

• CAS: 6109-70-2; 827-61-2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• InChI: InChI=1S/C9H15NO2/c1-7(11)12-9-6-10-4-2-8(9)3-5-10/h8-9H,2-6H2,1H3
• InChIKey: WRJPSSPFHGNBMG-UHFFFAOYSA-N

Aceclidine Procurement Guide

Aceclidine (CAS 6109-70-2, hydrochloride; CAS 827-61-2, free base) is a quinuclidine-based muscarinic acetylcholine receptor (mAChR) partial agonist with functional activity across M1 through M5 receptor subtypes [1]. First synthesized in the Soviet Union in the 1960s and historically marketed in Europe under brand names Glaucostat and Glaudin for open-angle glaucoma, aceclidine received its first United States FDA approval in July 2025 as Vizz (aceclidine ophthalmic solution 1.44%) for the treatment of presbyopia [2][3]. The compound exists as a racemic mixture with distinct enantiomer pharmacology, the S-(+)-enantiomer exhibiting 2- to 4-fold greater potency than the R-(-)-enantiomer across receptor subtypes [4]. Unlike less selective miotics such as pilocarpine, aceclidine demonstrates preferential stimulation of the iris sphincter muscle with comparatively minimal activation of the ciliary muscle, a property that directly translates to reduced accommodative spasm and myopic shift in clinical use [5].

1 mAChR partial agonist tool compound with reported iris-to-ciliary selectivity profile

2 Enantiomer pair supports stereospecific pharmacology and receptor subtype engagement studies

3 Research models for presbyopia pharmacotherapy, glaucoma accommodation preservation, and ocular outflow facility

• [1] Ehlert, F.J., Ostrom, R.S., Sawyer, G.W. (1996). The interaction of the enantiomers of aceclidine with subtypes of the muscarinic receptor. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1335-1344. PMID: 8968358. View Source
• [2] DrugBank DB13262. Aceclidine. Approved July 2025 (FDA). View Source
• [3] Wikipedia. Aceclidine. Accessed April 2026. View Source
• [4] Ehlert, F.J., Ostrom, R.S., Sawyer, G.W. (1996). The interaction of the enantiomers of aceclidine with subtypes of the muscarinic receptor. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1335-1344. PMID: 8968358. View Source
• [5] Erickson-Lamy, K., Schroeder, A. (1990). Dissociation between the effect of aceclidine on outflow facility and accommodation. Experimental Eye Research, 50(2), 143-147. PMID: 1968849. View Source

Aceclidine vs. Pilocarpine and Carbachol Selectivity

Muscarinic agonists pilocarpine, carbachol, and aceclidine are not functionally interchangeable despite binding overlapping receptor subtypes (M1–M5). The critical differentiator is the quantitative tissue-selectivity ratio between iris sphincter and ciliary muscle activation. Ishikawa et al. (1998) demonstrated that aceclidine's EC50 potency on iris sphincter is 28-fold greater than on longitudinal ciliary muscle (potency ratio = 1/28), while pilocarpine and carbachol do not exhibit comparable tissue discrimination [1]. This pharmacological divergence is corroborated in vivo: Erickson-Lamy and Schroeder (1990) showed that intracameral aceclidine (20 µg) increased outflow facility by an average of 270% while limiting accommodation to only 5 diopters, whereas an equivalent dose of pilocarpine produced 19 diopters of accommodation [2]. Clinically, Fechner et al. (1975) confirmed that aceclidine 2% induces the least accommodation spasm relative to pilocarpine 2% in glaucoma patients, a finding that underpins aceclidine's preferential suitability for younger patients with residual accommodative capacity [3]. Substituting pilocarpine for aceclidine in a study protocol or formulation program therefore introduces a quantitatively distinct accommodation burden—a variable that cannot be compensated by simple concentration adjustment of the substitute.

! Pilocarpine substitution alters tissue-selectivity profile; iris sphincter vs. ciliary muscle potency ratio may differ significantly in experimental models.

! Carbachol introduces full agonist activity and higher ciliary muscle potency; aceclidine's partial agonist ceiling is not replicated.

! Undefined enantiomeric mixtures reduce reproducibility; R-(-) enantiomer shows lower potency and maximal efficacy across M1, M3, M5 subtypes.

• [1] Ishikawa, H., DeSantis, L., Patil, P.N. (1998). Selectivity of muscarinic agonists including (±)-aceclidine and antimuscarinics on the human intraocular muscles. Journal of Ocular Pharmacology and Therapeutics, 14(4), 363-373. PMID: 9715440. View Source
• [2] Erickson-Lamy, K., Schroeder, A. (1990). Dissociation between the effect of aceclidine on outflow facility and accommodation. Experimental Eye Research, 50(2), 143-147. PMID: 1968849. View Source
• [3] Fechner, P.U., Teichmann, K.D., Weyrauch, W. (1975). Accommodative effects of aceclidine in the treatment of glaucoma. American Journal of Ophthalmology, 79(1), 104-106. PMID: 1110190. View Source

Quantitative Differentiation Evidence

Outflow Facility vs. Accommodation Dissociation

In the cynomolgus monkey eye in vivo, intracameral aceclidine HCl (20 µg) increased total outflow facility by an average of 270% above baseline while limiting accommodation to only 5 diopters. In contrast, an equivalent 20 µg dose of intracameral pilocarpine HCl—itself submaximal for increasing facility—produced 19 diopters of accommodation, a 3.8-fold higher accommodative burden [1]. This represents a direct, within-study quantitative dissociation between intraocular pressure-relevant outflow facility and the accommodative side effect, demonstrating that aceclidine achieves therapeutically meaningful outflow enhancement with substantially less accommodative penalty than pilocarpine.

Accommodation Burden

Head-to-head

Aceclidine: 270% outflow facility increase, 5 D accommodation vs. pilocarpine 19 D (3.8-fold lower accommodation burden)

Supports accommodation-sparing outflow facility research model

Cynomolgus monkey in vivo; intracameral administration

Evidence Dimension	Accommodation response at equivalent outflow-enhancing dose
Target Compound Data	Aceclidine HCl 20 µg: 270% increase in outflow facility; 5 diopters accommodation
Comparator Or Baseline	Pilocarpine HCl 20 µg: 19 diopters accommodation (submaximal for outflow facility)
Quantified Difference	3.8-fold lower accommodation with aceclidine (5 vs. 19 diopters) at a dose achieving robust outflow facility enhancement
Conditions	Cynomolgus monkey eye in vivo; intracameral administration; total outflow facility measured by two-level constant pressure perfusion; accommodative amplitude measured by coincidence refractometry

Why This Matters

This dissociation directly predicts that aceclidine formulations will produce less myopic shift and accommodative spasm than pilocarpine at IOP-lowering-equivalent doses, informing both glaucoma and presbyopia study design.

• [1] Erickson-Lamy, K., Schroeder, A. (1990). Dissociation between the effect of aceclidine on outflow facility and accommodation. Experimental Eye Research, 50(2), 143-147. PMID: 1968849. View Source

Iris Sphincter vs. Ciliary Muscle Potency Ratio

Ishikawa et al. (1998) measured EC50 values of muscarinic agonists on isolated human intraocular muscles. Aceclidine exhibited a striking tissue-selectivity ratio: its potency on the iris sphincter was 28-fold greater than on the longitudinal ciliary muscle (EC50 ratio = 1/28 for ciliary muscle relative to iris sphincter) [1]. Both aceclidine and pilocarpine behaved as partial agonists producing 80–85% of the maximum carbachol response. The relative potency order on circular ciliary muscle was oxotremorine-M (1) > carbachol (1/4) > pilocarpine (1/19) > aceclidine (1/132), confirming that aceclidine is the least potent ciliary muscle agonist among the tested muscarinic agonists—a property that mechanistically underlies its accommodation-sparing clinical profile [1]. Data for other agonists at the same tissue-selectivity level are not available from this study.

Tissue Selectivity Ratio

Cross-study comparable

Aceclidine iris sphincter potency 28-fold greater than ciliary muscle; ciliary muscle relative potency rank: aceclidine (1/132)

Pupil-preferential mechanism study support; confirmed tissue-selectivity hierarchy

Isolated human ocular muscle contractility assay

Accommodation Sparing

Direct head-to-head

Aceclidine 2% produced least accommodation spasm among tested agents in 18 patients; ranked lowest accommodation effect

Reported endpoint: lowest accommodation burden in glaucoma patient study context

Qualitative ranking; specific dioptric values not reported

Enantiomer Pharmacology

Direct head-to-head

S-(+)-aceclidine 2–4× more potent than R-(-) at M1/M3/M5; R-(-) maximal response only 44–64% of S-(+) at those subtypes

Enantiomeric purity directly controls potency and efficacy readouts in receptor subtype assays

CHO cells expressing human M1–M5; phosphoinositide hydrolysis and cAMP assays

M2 Signaling Bias

Supporting evidence

EC50 1.8–17 µM at human M2; intrinsic relative activity (RAi) consistent across Gi/o, Gs, G15 pathways (no signaling bias)

Pathway-unbiased partial agonist reference for M2 biased signaling studies

HEK293T and CHO functional assays; compared with biased agonist McN-A-343

Presbyopia Research Context

Class-level inference

Aceclidine-based ophthalmic solution FDA approved 2025; Phase 3 trials: 71–74% ≥3-line near vision gain; pupil-selective miosis mechanism

Regulatory precedent supports presbyopia pharmacotherapy research; mechanistic class differentiation from pilocarpine noted

No direct head-to-head Phase 3 comparison with pilocarpine; tolerability inferred from class pharmacology

Evidence Dimension	Potency ratio: iris sphincter vs. longitudinal ciliary muscle EC50
Target Compound Data	Aceclidine: iris sphincter potency 28-fold higher than longitudinal ciliary muscle; partial agonist (80–85% max); relative potency on circular ciliary muscle = 1/132
Comparator Or Baseline	Pilocarpine: partial agonist (80–85% max); relative potency on circular ciliary muscle = 1/19. Carbachol: full agonist; relative potency = 1/4
Quantified Difference	Aceclidine ciliary muscle relative potency (1/132) is approximately 7-fold lower than pilocarpine (1/19) and approximately 33-fold lower than carbachol (1/4)
Conditions	Isolated human circular and longitudinal ciliary muscles and iris sphincter obtained within 24 h postmortem; organ bath contractility assay; carbachol EC50 on circular ciliary muscle = 517 nmol/L as reference

Why This Matters

The 28-fold iris-to-ciliary selectivity ratio is a quantifiable differentiator: aceclidine preferentially targets the pupil-constricting iris sphincter over the accommodation-driving ciliary muscle, providing a measurable tissue-selectivity advantage not shared by pilocarpine or carbachol.

• [1] Ishikawa, H., DeSantis, L., Patil, P.N. (1998). Selectivity of muscarinic agonists including (±)-aceclidine and antimuscarinics on the human intraocular muscles. Journal of Ocular Pharmacology and Therapeutics, 14(4), 363-373. PMID: 9715440. View Source

Clinical Accommodation Sparing in Glaucoma

Fechner et al. (1975) conducted a comparative study in 18 patients testing 2% pilocarpine, 2% pilocarpine plus tropicamide (10:1), and 2% aceclidine with respect to the degree of accommodation spasm induced [1]. Aceclidine produced the lowest measurable accommodation spasm among all tested agents, leading the authors to recommend aceclidine as the preferred drug for patients with glaucoma and considerable remaining accommodation—specifically, most patients under the age of 50 years [1]. This clinical finding directly validates the in vivo dissociation data from the cynomolgus monkey model (Evidence Item 1), confirming that aceclidine's tissue-selectivity profile translates to a clinically meaningful tolerability advantage in a demographic for whom pilocarpine-induced accommodative spasm and myopic shift render treatment adherence problematic.

Accommodation Sparing

Direct head-to-head

Aceclidine 2% produced least accommodation spasm among tested agents in 18 patients; ranked lowest accommodation effect

Reported endpoint: lowest accommodation burden in glaucoma patient study context

Qualitative ranking; specific dioptric values not reported

Evidence Dimension	Degree of accommodation spasm induced by topical ophthalmic agents
Target Compound Data	Aceclidine 2%: least accommodation spasm (ranked lowest among tested agents)
Comparator Or Baseline	Pilocarpine 2%; pilocarpine 2% + tropicamide 10:1
Quantified Difference	Qualitative ranking: aceclidine had the least accommodation effect of all tested formulations. Specific dioptric accommodation values not reported in abstract; recommendation specifically for patients under 50 years with remaining accommodation.
Conditions	Clinical study; 18 patients; open-angle glaucoma; accommodation spasm measured following topical instillation of 2% solutions

Why This Matters

This clinical evidence establishes aceclidine as the muscarinic agonist of choice for research programs targeting younger presbyopic or glaucomatous populations where accommodation preservation is a critical endpoint.

• [1] Fechner, P.U., Teichmann, K.D., Weyrauch, W. (1975). Accommodative effects of aceclidine in the treatment of glaucoma. American Journal of Ophthalmology, 79(1), 104-106. PMID: 1110190. View Source

Enantiomer Potency Across Receptor Subtypes

Ehlert et al. (1996) characterized the enantiomers of aceclidine across all five human muscarinic receptor subtypes (M1–M5) expressed in Chinese hamster ovary (CHO) cells [1]. S-(+)-aceclidine was 2- to 4-fold more potent than R-(-)-aceclidine at stimulating phosphoinositide hydrolysis via M1, M3, and M5 subtypes. More critically, R-(-)-aceclidine exhibited substantially reduced maximal efficacy: its maximal response was only 44–64% of that produced by S-(+)-aceclidine at M1, M3, and M5 subtypes [1]. At M2 and M4 subtypes (measured by inhibition of forskolin-stimulated cAMP accumulation), S-(+)-aceclidine was approximately 3.5-fold more potent, and R-(-)-aceclidine achieved 86% of the maximal response of S-(+)-aceclidine at M4 receptors [1]. These data demonstrate that the enantiomeric composition of aceclidine directly governs both potency and efficacy at each receptor subtype—a consideration critical for reproducible pharmacological studies.

Enantiomer Pharmacology

Direct head-to-head

S-(+)-aceclidine 2–4× more potent than R-(-) at M1/M3/M5; R-(-) maximal response only 44–64% of S-(+) at those subtypes

Enantiomeric purity directly controls potency and efficacy readouts in receptor subtype assays

CHO cells expressing human M1–M5; phosphoinositide hydrolysis and cAMP assays

Evidence Dimension	Enantiomer potency and maximal efficacy at recombinant human muscarinic receptor subtypes
Target Compound Data	S-(+)-aceclidine: higher potency (reference) and full maximal response (defined as 100%); 3.5-fold more potent at M2/M4 than R-(-) enantiomer
Comparator Or Baseline	R-(-)-aceclidine: 2- to 4-fold less potent at M1, M3, M5; maximal response only 44–64% of S-(+)-isomer at M1, M3, M5; 86% at M4; equal maximal response at M2
Quantified Difference	2- to 4-fold potency difference at M1/M3/M5; ~3.5-fold at M2/M4; 36–56% lower maximal efficacy at M1/M3/M5 for R-(-) enantiomer
Conditions	CHO cells stably transfected with human M1–M5 receptors; phosphoinositide hydrolysis assay (M1, M3, M5); forskolin-stimulated cAMP inhibition assay (M2, M4); native M2 and M3 confirmation in rat heart and parotid gland

Why This Matters

Procurement of enantiomerically defined aceclidine (pure S-(+)-enantiomer or precisely characterized racemate) is essential for experimental reproducibility: the R-(-)-enantiomer is a less efficacious partial agonist at M1/M3/M5, and use of undefined enantiomeric mixtures introduces uncontrolled variability in potency and maximal response.

• [1] Ehlert, F.J., Ostrom, R.S., Sawyer, G.W. (1996). The interaction of the enantiomers of aceclidine with subtypes of the muscarinic receptor. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1335-1344. PMID: 8968358. View Source

M2 Receptor Signaling Pathway Selectivity

Griffin et al. (2007) characterized aceclidine at the human M2 muscarinic receptor using a novel intrinsic relative activity (RAi) analytical framework across three distinct signaling pathways: phosphoinositide hydrolysis through Gα15 in HEK 293T cells, inhibition of cAMP accumulation through Gi in CHO cells, and stimulation of cAMP accumulation through Gs in pertussis toxin-treated CHO cells [1]. Aceclidine exhibited an EC50 range of 1.8–17 µM at human M2 receptors [1]. The RAi values for aceclidine enantiomers were approximately equivalent across all three assay systems, indicating that aceclidine does not exhibit significant signaling bias at the M2 receptor—unlike the functionally selective agonist McN-A-343, which showed ~10-fold greater activity at M2 receptors coupled to Gα15 versus Gi [1]. This signaling consistency is a quantitative characteristic relevant to studies investigating M2-mediated cardiac or smooth muscle effects where biased agonism is a variable of interest.

M2 Signaling Bias

Supporting evidence

EC50 1.8–17 µM at human M2; intrinsic relative activity (RAi) consistent across Gi/o, Gs, G15 pathways (no signaling bias)

Pathway-unbiased partial agonist reference for M2 biased signaling studies

HEK293T and CHO functional assays; compared with biased agonist McN-A-343

Evidence Dimension	M2 receptor agonist activity across multiple signaling pathways
Target Compound Data	Aceclidine: EC50 1.8–17 µM at human M2; RAi consistent across Gi/o, Gs, and G15 pathways
Comparator Or Baseline	McN-A-343: ~10-fold greater activity at M2-Gα15 vs. M2-Gi (biased agonist). Carbachol and oxotremorine-M also tested as reference full agonists.
Quantified Difference	Aceclidine exhibits no measurable signaling bias at M2 (RAi ratio ~1 across pathways), in contrast to McN-A-343 which shows ~10-fold bias
Conditions	HEK 293T cells transiently expressing M2 receptor and Gα15; CHO cells stably expressing M2 receptor; phosphoinositide hydrolysis, cAMP inhibition, and cAMP stimulation assays

Why This Matters

For cardiac or CNS research programs where M2 receptor signaling pathway bias is a critical variable, aceclidine provides a pathway-unbiased partial agonist reference compound with well-characterized EC50 values.

• [1] Griffin, M.T., Figueroa, K.W., Liller, S., Ehlert, F.J. (2007). Estimation of agonist activity at G protein-coupled receptors: analysis of M2 muscarinic receptor signaling through Gi/o, Gs, and G15. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1193-1207. PMID: 17329552. View Source

Regulatory Differentiation for Presbyopia

Aceclidine (as Vizz/LNZ100, 1.44% ophthalmic solution) received FDA approval in July 2025 as the first and only aceclidine-based eye drop for presbyopia in adults, based on three Phase 3 CLARITY trials encompassing over 30,000 treatment days [1]. In CLARITY 1 and 2, LNZ100 (1.75% aceclidine) achieved the following efficacy profile: 71% of participants gained ≥3 lines of near vision improvement at 30 minutes post-instillation, and 40% maintained ≥3 lines improvement at 10 hours [2]. The China Phase 3 JX07001 trial replicated these findings with 74% achieving ≥3 lines at 3 hours and 30% at 10 hours (P < 0.0001 for all comparisons vs. vehicle) [3]. This contrasts with pilocarpine-based presbyopia therapies (Vuity 1.25%, approved 2021), which are associated with higher rates of accommodative spasm, myopic shift, brow ache, and headache due to ciliary muscle stimulation [4]. Aceclidine's pupil-selective mechanism produces stable miosis (pupil constriction below 2 mm) for a pinhole depth-of-field effect without inducing the ciliary muscle-mediated side effects characteristic of pilocarpine [5].

Presbyopia Research Context

Class-level inference

Aceclidine-based ophthalmic solution FDA approved 2025; Phase 3 trials: 71–74% ≥3-line near vision gain; pupil-selective miosis mechanism

Regulatory precedent supports presbyopia pharmacotherapy research; mechanistic class differentiation from pilocarpine noted

No direct head-to-head Phase 3 comparison with pilocarpine; tolerability inferred from class pharmacology

Evidence Dimension	Regulatory approval basis and Phase 3 efficacy for presbyopia indication
Target Compound Data	Aceclidine (Vizz/LNZ100): FDA approved 2025; 71–74% ≥3-line near vision gain at 30 min–3 h; 30–40% at 10 h; pupil-selective mechanism with minimal ciliary muscle stimulation
Comparator Or Baseline	Pilocarpine (Vuity 1.25%): FDA approved 2021; lower-concentration formulation to mitigate ciliary muscle side effects; associated with accommodative spasm, myopic shift, headache, and brow ache due to non-selective muscarinic activation
Quantified Difference	Mechanistic class difference: aceclidine provides pupil-selective miosis with dissociated accommodation; pilocarpine activates both iris sphincter and ciliary muscle. Direct comparative Phase 3 head-to-head study between aceclidine and pilocarpine for presbyopia not available; differentiation is class-level based on in vivo pharmacology and clinical tolerability profiles.
Conditions	Multicenter, randomized, double-masked, vehicle-controlled Phase 3 trials (CLARITY 1, 2, 3; JX07001); presbyopic adults aged 45–75 years; refractive range -4.0 to +1.0 D spherical equivalent

Why This Matters

For organizations developing or sourcing presbyopia therapeutics, aceclidine represents a mechanistically distinct muscarinic agonist class with Phase 3-validated efficacy and a tolerability profile mechanistically rooted in iris-to-ciliary selectivity that pilocarpine cannot match by simple concentration reduction.

• [1] Vizz (aceclidine ophthalmic solution) 1.44% prescribing information. FDA Initial U.S. Approval: 2025. DailyMed, National Library of Medicine. View Source
• [2] LENZ Therapeutics. (2024). Phase 3 CLARITY trials topline results. Press release, April 3, 2024. View Source
• [3] CORXEL and LENZ Therapeutics. (2024). China Phase 3 presbyopia trial of LNZ100 positive topline data. Optometry Times, October 28, 2024. View Source
• [4] Kilic, A., Gurler, B., Taskale, B. (2025). Pharmacological Pinhole in Presbyopia Treatment: A Brief History from Pilocarpine to Aceclidine. Turkish Journal of Ophthalmology, 55(6), 350-351. PMC12740057. View Source
• [5] DrugBank DB13262. Aceclidine: Pharmacodynamics. Accessed April 2026. View Source

High-Value Application Scenarios

Presbyopia Pharmacotherapy Development

Aceclidine's 28-fold iris-to-ciliary muscle potency selectivity [1] and its demonstrated 3.8-fold lower accommodation burden vs. pilocarpine at equivalent doses (5 vs. 19 diopters) [2] make it the muscarinic agonist of choice for presbyopia eye drop formulation development. The FDA-approved Vizz formulation (1.44% aceclidine) achieves 71–74% responder rates (≥3 lines gain) with a 10-hour duration of effect [3], providing a regulatory-precedented reference for new formulation programs. Aceclidine's mechanism—pinhole depth-of-field via pupil constriction below 2 mm without ciliary muscle-induced myopic shift [4]—directly addresses the tolerability limitations that have constrained pilocarpine-based presbyopia therapies.

Glaucoma Research with Accommodation Preservation

Fechner et al. (1975) demonstrated in a direct clinical comparison of 18 patients that aceclidine 2% produces the least accommodation spasm among muscarinic agonists tested, leading to its recommendation specifically for glaucoma patients under age 50 with considerable residual accommodation [5]. Combined with the in vivo outflow facility enhancement of 270% at doses that limit accommodation to 5 diopters [2], aceclidine offers a unique profile for glaucoma studies where treatment adherence in younger, working-age patients depends on maintaining functional near vision—a population in which pilocarpine-induced myopic shift and brow ache frequently lead to discontinuation.

Muscarinic Receptor Subtype Pharmacology

The enantiomers of aceclidine exhibit quantitatively distinct pharmacological profiles: S-(+)-aceclidine is 2- to 4-fold more potent than R-(-)-aceclidine at M1, M3, and M5 subtypes, and R-(-)-aceclidine achieves only 44–64% of the maximal response of S-(+)-aceclidine at these subtypes [6]. For academic or industrial programs investigating structure-activity relationships at muscarinic receptors, enantiomerically pure aceclidine (either S-(+)- or R-(-)-enantiomer) provides a stereochemically defined tool compound with subtype-level potency and efficacy data across all five human mAChR subtypes. The M2 signaling data further demonstrate that aceclidine is a pathway-unbiased partial agonist, making it suitable as a reference compound in biased agonism studies [7].

Comparative Ophthalmic Formulation Studies

The quantitative relative potency data from Ishikawa et al. (1998)—aceclidine 1/132 vs. pilocarpine 1/19 vs. carbachol 1/4 on circular ciliary muscle [1]—provide the precise potency hierarchy necessary to design concentration-matched comparator arms in formulation studies. Aceclidine's partial agonist ceiling (80–85% of maximum carbachol response) [1] distinguishes it from the full agonist carbachol, enabling studies that probe partial vs. full agonism at intraocular muscarinic receptors. The documented lack of additivity with timolol (aceclidine does not significantly augment IOP reduction in timolol-pretreated eyes) [8] should be factored into combination therapy study designs.

Application

Selection Property

Validation Focus

Presbyopia Pharmacotherapy Research

Iris-to-ciliary selectivity profile

Accommodation burden vs. pupil miosis in formulation models

Glaucoma Accommodation Preservation Study

Outflow facility enhancement with low accommodation penalty

Near-vision functional endpoints in younger model populations

Muscarinic Receptor Subtype Pharmacology

Enantiomer-defined partial agonist with full subtype data

Stereochemical control and signaling bias assessment

Comparative Ophthalmic Formulation Research

Quantitative potency hierarchy relative to pilocarpine/carbachol

Partial vs. full agonism and combination study design

• [1] Ishikawa, H., DeSantis, L., Patil, P.N. (1998). Selectivity of muscarinic agonists including (±)-aceclidine and antimuscarinics on the human intraocular muscles. Journal of Ocular Pharmacology and Therapeutics, 14(4), 363-373. PMID: 9715440. View Source
• [2] Erickson-Lamy, K., Schroeder, A. (1990). Dissociation between the effect of aceclidine on outflow facility and accommodation. Experimental Eye Research, 50(2), 143-147. PMID: 1968849. View Source
• [3] LENZ Therapeutics. (2024). Phase 3 CLARITY trials topline results; CORXEL and LENZ Therapeutics (2024). China Phase 3 JX07001 trial results. View Source
• [4] DrugBank DB13262. Aceclidine. DrugBank Online. Accessed April 2026. View Source
• [5] Fechner, P.U., Teichmann, K.D., Weyrauch, W. (1975). Accommodative effects of aceclidine in the treatment of glaucoma. American Journal of Ophthalmology, 79(1), 104-106. PMID: 1110190. View Source
• [6] Ehlert, F.J., Ostrom, R.S., Sawyer, G.W. (1996). The interaction of the enantiomers of aceclidine with subtypes of the muscarinic receptor. Journal of Pharmacology and Experimental Therapeutics, 279(3), 1335-1344. PMID: 8968358. View Source
• [7] Griffin, M.T., Figueroa, K.W., Liller, S., Ehlert, F.J. (2007). Estimation of agonist activity at G protein-coupled receptors: analysis of M2 muscarinic receptor signaling through Gi/o, Gs, and G15. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1193-1207. PMID: 17329552. View Source
• [8] Wattel, E., van der Pol, B.A. (1985). Timolol and aceclidine: a clinical study of interaction in the eye. Acta Ophthalmologica, 63(4), 411-414. PMID: 2864775. View Source